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For researchers, scientists, and professionals in drug development, ensuring the accuracy and

reliability of analytical measurements is paramount. Proficiency testing (PT) is a critical

component of a robust quality assurance system, providing an external and objective

assessment of a laboratory's performance. This guide offers a comparative overview of

available proficiency testing schemes for the analysis of aminomethylphosphonic acid (AMPA),

the primary metabolite of the widely used herbicide glyphosate.

Overview of Major Proficiency Testing Providers
Several organizations worldwide offer proficiency testing schemes that include AMPA in their

scope of analytes. These schemes are essential for laboratories seeking to validate their

analytical methods, comply with regulatory requirements (such as ISO/IEC 17025

accreditation), and benchmark their performance against a global peer group. The primary

providers identified are Fapas (a brand of Fera Science Ltd.), LGC AXIO Proficiency Testing,

TestQual, the European Union Reference Laboratory for Single Residue Methods (EURL-

SRM), and BIPEA.

These providers offer PTs for AMPA across a variety of matrices relevant to food safety and

environmental monitoring. The selection of a suitable scheme depends on a laboratory's

specific needs, including the matrices they routinely analyze and the regulatory frameworks

they operate under.
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Comparison of Proficiency Testing Schemes for
AMPA Analysis
While detailed performance data from PT schemes are often confidential to participating

laboratories, this guide provides a comparison based on publicly available information

regarding the scope, methodology, and reporting of these programs.
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Feature
Fapas (Fera
Science
Ltd.)

LGC AXIO
Proficiency
Testing

TestQual EURL-SRM BIPEA

Matrices

Offered

Grain flour,

Maize flour,

Chickpeas,

Barley Flour,

Lemon

Purée[1]

Grain flour

(Barley)[2][3]

Avocado,

Lettuce,

Wheat flour,

Peanut[4][5]

[6][7]

Strawberry

Purée, Maize

Flour[8]

Water

(Drinking,

Surface,

Waste)[4][9]

[10]

Frequency

Typically

annual or as

per program

schedule[1]

Multiple

rounds per

year across

various

schemes[11]

[12]

Multiple

rounds per

year with a

published

calendar[5][6]

Annual

proficiency

tests[13]

Multiple

rounds per

year with a

published

schedule[9]

Accreditation

UKAS

accredited to

ISO/IEC

17043[1]

UKAS

accredited to

ISO/IEC

17043[11]

Accredited by

ENAC to

ISO/IEC

17043 for

many

schemes[14]

Accredited by

DAkkS

according to

EN ISO/IEC

17043[13]

COFRAC

accredited for

many of its

PT programs.

Performance

Evaluation

z-scores

based on

assigned

values and a

predetermine

d standard

deviation for

proficiency

assessment

(σp)[15]

Performance

scoring using

z-scores[11]

z-scores

calculated

from the

assigned

value and a

target

standard

deviation.[4]

Results are

deemed

satisfactory if

|z| ≤ 2.[16]

z-scores are

used for

performance

evaluation.

[17]

Performance

evaluation is

typically

based on z-

scores.[18]

Reporting Confidential

reports with

Secure online

portal

Customized

reports

Comprehensi

ve final

Reports are

provided to
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clear

feedback and

method

comparisons

are provided

to

participants.

[1]

(PORTAL) for

results

submission

and report

access.[11]

(global and

individual)

are available

to

participants.

[14][19]

reports are

published on

their website.

[17]

participants

detailing their

performance.

[9]

Experimental Protocols and Analytical Methods
The analysis of AMPA is challenging due to its high polarity and small molecular size. The most

commonly employed analytical technique by laboratories participating in these PT schemes is

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).[5][20]

Sample Preparation
Effective sample preparation is crucial for accurate AMPA analysis. The QuPPe (Quick Polar

Pesticides) method is a widely adopted extraction procedure for polar pesticides like AMPA in

food matrices.[19][21] This method generally involves extraction with methanol acidified with

formic acid, followed by a cleanup step using solid-phase extraction (SPE) to remove matrix

interferences.

Derivatization
Due to the poor retention of AMPA on conventional reversed-phase LC columns, derivatization

is a common strategy to improve its chromatographic behavior and detection sensitivity. A

widely used derivatizing agent is 9-fluorenylmethylchloroformate (FMOC-Cl).[5][17]

LC-MS/MS Conditions
The specific LC-MS/MS parameters, including the type of column, mobile phase composition,

and mass spectrometer settings, are typically developed and validated by the individual

participating laboratories. PT providers generally do not prescribe a specific method but rather

assess the laboratory's performance using their chosen in-house or standard method.

Workflow of Proficiency Testing Participation
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The process of participating in an AMPA proficiency testing scheme follows a well-defined

workflow, ensuring a standardized and objective evaluation of laboratory performance.

Proficiency Test Provider

Participating Laboratory

Scheme Announcement
& Registration

Registration for
PT Scheme

Registration Opens

Sample Preparation
& Homogeneity Testing

Sample Distribution Receipt of
Test Sample

Shipment

Statistical Analysis
of Results

Issuance of
Final Report

Review of
Performance Report

Report Access

Sample Analysis
(AMPA Quantification)

Submission of
Results

Data Submission

Implementation of
Corrective Actions (if needed)

Click to download full resolution via product page

Typical workflow for participation in an AMPA proficiency testing scheme.

Performance Evaluation Explained
The performance of participating laboratories in PT schemes is typically evaluated using z-

scores.[22][23] A z-score is a dimensionless number that indicates how many standard
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deviations a laboratory's result is from the assigned value.

The formula for calculating a z-score is:

z = (x - X) / σ

Where:

x is the result reported by the participating laboratory.

X is the assigned value, which is the best available estimate of the true concentration of

AMPA in the test material. This is often determined by a consensus of the results from all

participating laboratories.[4]

σ (sigma) is the standard deviation for proficiency assessment, which is a pre-established

value that reflects the expected level of precision for the analysis.[15]

The interpretation of z-scores is generally as follows:

|z| ≤ 2: Satisfactory performance

2 < |z| < 3: Questionable performance (warning signal)

|z| ≥ 3: Unsatisfactory performance (action signal)

Laboratories that receive unsatisfactory scores are expected to investigate the root cause of

the deviation and implement corrective actions to improve their analytical performance.

Conclusion
Participation in proficiency testing schemes is an indispensable practice for any laboratory

conducting AMPA analysis. It provides a vital external quality control measure, ensuring the

reliability of analytical data used for food safety assessments, environmental monitoring, and

research. While specific performance data from providers like Fapas and LGC AXIO are not

always publicly accessible, the information available on their scope, methodologies, and

evaluation criteria allows laboratories to make informed decisions when selecting a scheme. By

regularly participating in these programs, laboratories can demonstrate their competence,
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maintain high standards of quality, and contribute to the overall confidence in analytical

measurements within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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